Cas no 272791-90-9 (tert-butyl N-(2-chloropropyl)carbamate)

• Product Name: tert-butyl N-(2-chloropropyl)carbamate
• CAS No: 272791-90-9
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 841529
• PubChem ID: 45091868
• Update Time: 2025-05-20

tert-butyl N-(2-chloropropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-chloropropyl)-, 1,1-dimethylethyl ester
• Carbamicacid,(2-chloropropyl)-,1,1-dimethyl ethyl ester(9CI)
• AKOS018380897
• tert-butyl N-(2-chloropropyl)carbamate
• 2-Methyl-2-propanyl (2-chloropropyl)carbamate
• 272791-90-9
• Carbamic acid, (2-chloropropyl)-, 1,1-dimethylethyl ester (9CI)
• EN300-140473
• tert-butylN-(2-chloropropyl)carbamate
• DB-240280

• Inchi： 1S/C8H16ClNO2/c1-6(9)5-10-7(11)12-8(2,3)4/h6H,5H2,1-4H3,(H,10,11)
• InChI Key： BBAFVRDQRAEQAF-UHFFFAOYSA-N
• SMILES： ClC(C)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(2-chloropropyl)carbamate

Professional Introduction to Compound with CAS No. 272791-90-9 and Product Name: tert-butyl N-(2-chloropropyl)carbamate

The compound with the CAS number 272791-90-9 and the product name tert-butyl N-(2-chloropropyl)carbamate represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in drug development and synthetic chemistry. The tert-butyl N-(2-chloropropyl)carbamate moiety is particularly noteworthy, as it combines a bulky tert-butyl group with a reactive chloropropyl side chain, making it a versatile intermediate in organic synthesis.

In recent years, the exploration of carbamate-based compounds has seen substantial advancements, driven by their broad spectrum of biological activities. Carbamates are known for their role as pharmacophores in various therapeutic agents, including neuroprotective, anti-inflammatory, and antimicrobial drugs. The presence of the chloropropyl group in tert-butyl N-(2-chloropropyl)carbamate introduces additional reactivity, enabling further functionalization through nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, where selective modifications are often required to optimize drug efficacy and pharmacokinetics.

Recent studies have highlighted the utility of tert-butyl N-(2-chloropropyl)carbamate in the synthesis of novel bioactive molecules. For instance, researchers have leveraged its structural framework to develop inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and neurodegeneration. The tert-butyl group, while providing steric hindrance that can modulate binding affinity, also enhances solubility and metabolic stability, making it an attractive choice for drug candidates. Additionally, the chloropropyl moiety serves as a handle for further derivatization, allowing chemists to explore diverse chemical space.

The compound's relevance is further underscored by its incorporation into complex synthetic strategies. For example, it has been employed in the construction of peptidomimetics, where its rigid structure mimics natural peptide scaffolds while offering improved pharmacological profiles. Such applications are particularly relevant in the development of targeted therapies that require precise molecular recognition. Moreover, the versatility of tert-butyl N-(2-chloropropyl)carbamate has been exploited in polymer chemistry, where it serves as a monomer or crosslinking agent in biodegradable polymers used for drug delivery systems.

From a mechanistic standpoint, the reactivity of tert-butyl N-(2-chloropropyl)carbamate has been extensively studied to understand its role in catalytic processes. The carbamate group can undergo hydrolysis under acidic or basic conditions, releasing carbon dioxide and forming an amine or carboxylic acid derivative. This transformation is pivotal in various synthetic protocols, including peptide coupling reactions where carbamates act as temporary protecting groups. The chloropropyl substituent also participates in nucleophilic aromatic substitution (SNAr) reactions, enabling the introduction of diverse functional groups into aromatic rings.

In the context of drug discovery, the synthesis of analogs derived from tert-butyl N-(2-chloropropyl)carbamate has revealed new insights into structure-activity relationships (SAR). By systematically modifying substituents on the carbamate backbone, researchers have identified lead compounds with enhanced potency and reduced toxicity. These findings underscore the importance of computational modeling and high-throughput screening in optimizing such molecules for clinical applications. The compound's scaffold has also been used as a template for library design in virtual screening campaigns aimed at identifying novel therapeutic agents.

The environmental impact of using tert-butyl N-(2-chloropropyl)carbamate as an intermediate has also been a subject of interest. While its reactivity makes it valuable in synthetic chemistry, careful consideration must be given to waste management and green chemistry principles to minimize environmental footprint. Recent advancements in catalytic methods have enabled more efficient transformations using this compound while reducing byproduct formation. Such innovations align with global efforts to promote sustainable chemical practices.

Future directions in research involving tert-butyl N-(2-chloropropyl)carbamate are likely to focus on expanding its applications beyond traditional pharmaceuticals. For instance, its potential use in materials science has been explored for developing advanced coatings or adhesives with tailored properties. Additionally, its role in agrochemical formulations may be investigated to create novel pesticides or herbicides with improved selectivity and environmental compatibility. The compound's adaptability ensures that it will remain a cornerstone in both academic and industrial research for years to come.

In conclusion, tert-butyl N-(2-chloropropyl)carbamate, represented by CAS No. 272791-90-9, exemplifies the intersection of innovation and utility in chemical biology and pharmaceutical science. Its unique structural features have enabled diverse applications across multiple disciplines, from drug development to materials engineering. As research continues to uncover new possibilities for this compound and its derivatives, it will undoubtedly play an integral role in shaping the future of synthetic chemistry and biomedicine.